BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Toxicological
Properties of 2-Bromo-4-nitroanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for 2-
Bromo-4-nitroanisole from publicly accessible sources. It is intended for informational
purposes for a scientific audience. A comprehensive toxicological evaluation would require
dedicated experimental studies.

Introduction

2-Bromo-4-nitroanisole is a substituted aromatic compound with potential applications in
organic synthesis. As with any chemical entity intended for use in research and development,
particularly in the pharmaceutical industry, a thorough understanding of its toxicological profile
is paramount for ensuring personnel safety and for risk assessment. This technical guide
provides a summary of the known toxicological properties of 2-Bromo-4-nitroanisole, based
on available data. It is important to note that detailed experimental studies on this specific
compound are limited in the public domain.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-4-nitroanisole is presented in
the table below. These properties can influence its absorption, distribution, metabolism, and
excretion (ADME) profile, and thus its potential toxicity.
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Property Value

CAS Number 5197-28-4

Molecular Formula C7HeBrNO3
Molecular Weight 232.03 g/mol
Appearance Yellow to brown solid
Melting Point 104-106 °C

Solubilit Moderately soluble in organic solvents (e.g.,
olubility _ .
ethanol, dichloromethane), less soluble in water.

Toxicological Data

Comprehensive toxicological data for 2-Bromo-4-nitroanisole, such as specific LD50 or LC50
values from dedicated studies, are not readily available in the public literature. The primary
source of toxicological information comes from hazard classifications submitted to regulatory
bodies like the European Chemicals Agency (ECHA).

Hazard Classification

The following table summarizes the GHS hazard classifications for 2-Bromo-4-nitroanisole as
reported in the ECHA Classification and Labelling (C&L) Inventory and aggregated on
PubChem.[1] It is important to note that these classifications are based on notifications from
manufacturers and importers and may not be derived from comprehensive toxicological
studies.
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Hazard Class Hazard Statement GHS Pictogram Signal Word
o H302: Harmful if )
Acute Toxicity (Oral) GHSO07 Warning
swallowed
Acute Toxicity H312: Harmful in _
) ] GHSO07 Warning
(Dermal) contact with skin
Acute Toxicity H332: Harmful if ]
) ] GHSO07 Warning
(Inhalation) inhaled
Skin H315: Causes skin ]
) o L GHSO07 Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
GHSO07 Warning

Damage/Eye Irritation eye irritation

Specific target organ
toxicity — Single H335: May cause )

) ) L GHSO07 Warning
exposure (Respiratory  respiratory irritation

tract irritation)

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2-Bromo-4-
nitroanisole are not available in the public domain. To provide a conceptual framework for the
type of study that would be required to determine acute oral toxicity, a generalized experimental
workflow based on the OECD 423 guideline (Acute Oral Toxicity — Acute Toxic Class Method) is
presented below.
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Preliminary Steps

Dose range finding study (optional)

A/

Selection of animal model (e.qg., rats, mice)

Y

Acclimatization of animals

Experimental Phase

Fasting of animals prior to dosing

A/

Administration of 2-Bromo-4-nitroanisole via oral gavage

Y

Observation for clinical signs of toxicity (e.g., behavioral changes, mortality)

Data Collection & Analysis

Y

Necropsy of surviving and deceased animals

Y A/

Recording of body weight changes Histopathological examination of target organs

Y

Determination of LD50 or acute toxic class

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Signaling Pathways

There is no specific information available in the public domain regarding the signaling pathways
that are affected by 2-Bromo-4-nitroanisole. For many xenobiotics, toxicity can be mediated
through the induction of cellular stress responses. A conceptual diagram illustrating a
generalized cellular response to a xenobiotic compound is provided below. This is a
hypothetical illustration and is not based on specific experimental data for 2-Bromo-4-
nitroanisole.

Cellular Response Signaling Pathways Cellular Outcome

DNA Damage DNA Damage Response (DDR) Apopto
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v

Endoplasmic Reticulum (ER) Stress Unfolded Protein Response (UPR) Adaptation &

: : : Nrf2 Pathway
R R
eactive Oxygen Species (ROS) Generation (Antioxidant Response)
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Caption: Generalized cellular stress response pathways to a xenobiotic.

Conclusion and Data Gaps

Based on the available information, 2-Bromo-4-nitroanisole should be handled as a
hazardous substance that can cause skin, eye, and respiratory irritation, and may be harmful if
swallowed, inhaled, or in contact with skin. There is a significant lack of publicly available, in-
depth toxicological studies for this compound. Key data gaps include:

o Quantitative acute toxicity data: No specific LD50 or LC50 values have been identified.
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» Chronic toxicity data: Information on the effects of repeated or long-term exposure is not
available.

o Genotoxicity and carcinogenicity: No studies on the mutagenic or carcinogenic potential of 2-
Bromo-4-nitroanisole were found.

e Reproductive and developmental toxicity: The effects on reproduction and development are
unknown.

e Mechanism of action: The specific molecular and cellular mechanisms of toxicity have not
been elucidated.

For drug development professionals and researchers, it is crucial to exercise caution when
handling 2-Bromo-4-nitroanisole and to use appropriate personal protective equipment.
Further experimental investigation is necessary to fully characterize the toxicological profile of
this compound and to perform a comprehensive risk assessment for any potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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